Cas no 2228173-79-1 (O-2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethylhydroxylamine)

• Product Name: O-2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethylhydroxylamine
• CAS No: 2228173-79-1
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 6138931
• PubChem ID: 165645251
• Update Time: 2025-06-18

O-2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethylhydroxylamine
• O-[2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]hydroxylamine
• 2228173-79-1
• EN300-1918839

• Inchi： 1S/C10H12BrNO3/c11-8-5-7(1-2-15-12)6-9-10(8)14-4-3-13-9/h5-6H,1-4,12H2
• InChI Key： RRXQMTRFMHAMMB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OCCO2)CCON

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.7Ų

Additional information on O-2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 2228173-79-1 and Product Name: O-2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethylhydroxylamine

The compound with the CAS number 2228173-79-1 and the product name O-2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethylhydroxylamine represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential pharmacological properties. The structural framework of this molecule incorporates a benzodioxin core, which is known for its biological activity and has been extensively studied in various therapeutic contexts.

Recent research in the domain of pharmacological chemistry has highlighted the importance of O-2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethylhydroxylamine as a versatile scaffold for drug development. The presence of a brominated aromatic ring at the 8-position enhances the molecule's reactivity and binding affinity to biological targets. This feature makes it particularly interesting for designing novel therapeutic agents that can interact with specific enzymes or receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have demonstrated that derivatives of benzodioxin exhibit neuroprotective effects, which are attributed to their ability to modulate neurotransmitter systems. The hydroxylamine functional group in the ethyl chain further contributes to the compound's pharmacological profile by enabling interactions with hydrophobic pockets in target proteins. This dual functionality positions O-2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethylhydroxylamine as a promising candidate for further investigation.

In addition to its neurological applications, this compound has shown promise in preliminary studies related to anti-inflammatory and analgesic properties. The benzodioxin moiety is known to interact with certain inflammatory pathways, while the bromine substituent can enhance binding specificity. These characteristics make it an attractive candidate for developing novel therapeutics that can address multiple aspects of inflammation-related diseases.

The synthesis of O-2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethylhydroxylamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include bromination of the benzodioxin core followed by nucleophilic substitution with ethylhydroxylamine. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to optimize the synthetic pathway and improve overall efficiency.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding interactions of O-2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethylhydroxylamine with potential biological targets. These studies have provided valuable insights into the compound's binding affinity and mode of action. The results suggest that this molecule can effectively interact with enzymes and receptors involved in neurological and inflammatory pathways, reinforcing its potential as a therapeutic agent.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data indicate that it exhibits reasonable solubility and bioavailability, which are critical factors for its clinical applicability. Further studies are being conducted to optimize its pharmacokinetic profile and ensure its suitability for oral or intravenous administration.

One of the most exciting developments in recent years has been the application of O-2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethylhydroxylamine in combination therapies. Research has shown that when used in conjunction with other pharmacological agents, it can enhance therapeutic efficacy while minimizing side effects. This approach aligns with current trends in drug development aimed at improving patient outcomes through personalized medicine strategies.

The future prospects for this compound are promising, with ongoing research focused on expanding its therapeutic applications. Investigations are underway into its potential use in treating other neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, studies are being conducted to explore its anti-cancer properties, leveraging its ability to modulate key signaling pathways involved in tumor growth and progression.

In conclusion, O-2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yilethylethanolamine (CAS No. 2228173)-79-I represents a significant advancement in medicinal chemistry with broad therapeutic implications. Its unique structural features and demonstrated biological activity make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it holds great promise for improving patient care across multiple medical disciplines.